Cas no 86126-32-1 (1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan)
86126-32-1 structure
Product Name:1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan
CAS No:86126-32-1
MF:C18H18N2O4
MW:326.346524715424
CID:2188877
PubChem ID:2832561
Update Time:2025-04-21
1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan Chemical and Physical Properties
Names and Identifiers
-
- 1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan
- 1,1,3-trimethyl-5-nitro-3-(4-nitrophenyl)-2H-indene
- CB04511
- CBMicro_013424
- BIM-0013364.P001
- 86126-32-1
- SCHEMBL11691096
- AG-690/34159006
- SMSF0004298
- 1,1,3-trimethyl-5-nitro-3-(4-nitrophenyl)-2,3-dihydro-1H-indene
- AKOS024357547
- DTXSID10385335
- DB-300814
- 1,1,3-trimethyl-5-nitro-3-(4-nitrophenyl)indane
- Oprea1_285253
-
- Inchi: 1S/C18H18N2O4/c1-17(2)11-18(3,12-4-6-13(7-5-12)19(21)22)16-10-14(20(23)24)8-9-15(16)17/h4-10H,11H2,1-3H3
- InChI Key: CHKLAJJDZRIGFI-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)C(C)(C1C=CC(=CC=1)[N+](=O)[O-])CC2(C)C)=O
Computed Properties
- Exact Mass: 326.12665706Da
- Monoisotopic Mass: 326.12665706Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- Density: 1.239±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 149.5-151 ºC
- Solubility: Insuluble (8.2E-4 g/L) (25 ºC),
1,1,3-Trimethyl-5-nitro-3-(4-nitro-phenyl)-indan Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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